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Compound of Interest

Compound Name: Phenyl octanoate

Cat. No.: B3053583 Get Quote

This guide provides a comprehensive comparison of the reported properties of phenyl
octanoate with structurally similar alternatives. The information is intended for researchers,

scientists, and drug development professionals, offering objective data to support further

investigation and application. All quantitative data is summarized for comparative analysis, and

detailed experimental protocols for key verification methods are provided.

Comparative Analysis of Physicochemical
Properties
The following table summarizes the key physicochemical properties of phenyl octanoate and

two common alternatives, phenyl benzoate and ethyl octanoate. This data is essential for

understanding the physical behavior of these compounds and for designing experimental

conditions.
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Property Phenyl Octanoate Phenyl Benzoate Ethyl Octanoate

Molecular Formula C₁₄H₂₀O₂[1][2][3] C₁₃H₁₀O₂[4] C₁₀H₂₀O₂[5][6]

Molecular Weight 220.31 g/mol [1][2] 198.22 g/mol [4][7] 172.27 g/mol [5][6]

CAS Number 5457-78-3[1] 93-99-2[7] 106-32-1[5]

Appearance -
White crystalline

powder[8]
Colorless liquid[5][6]

Boiling Point
302.5°C at 760

mmHg[3]
298-299°C[4][8] 208°C[6][9]

Melting Point - 68-70°C[4][8] -47°C[9]

Density 0.974 g/cm³[3] 1.235 g/cm³[4][7] 0.87 g/cm³ at 20°C[9]

Flash Point 108.6°C[3] 298-299°C[4] 79°C[6][9]

Solubility Insoluble in water[4][8]

Insoluble in water;

Soluble in hot ethanol,

ether, and

chloroform[4][8]

Insoluble in water;

Soluble in ethanol and

other organic

solvents[5][10]

Refractive Index 1.49[3] 1.5954 (estimate)[4] 1.418 at 20°C[6]

Experimental Protocols
Synthesis of Phenyl Octanoate
a) Chemical Synthesis: Acyl Chloride Esterification

This method involves the reaction of octanoyl chloride with phenol in the presence of a base.

Materials: Phenol, octanoyl chloride, pyridine (or a suitable base), and a dry, non-polar

solvent (e.g., dichloromethane).

Procedure:

Dissolve phenol in the solvent in a round-bottom flask under an inert atmosphere (e.g.,

nitrogen).
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Add pyridine to the solution and cool the mixture in an ice bath.

Slowly add octanoyl chloride dropwise to the cooled solution with constant stirring.

Allow the reaction to warm to room temperature and stir for several hours until the reaction

is complete (monitored by TLC).

Quench the reaction with the addition of water.

Separate the organic layer, wash with a dilute acid solution (e.g., 1M HCl), followed by a

saturated sodium bicarbonate solution, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by vacuum distillation or column chromatography.

b) Enzymatic Synthesis: Lipase-Catalyzed Esterification

This green chemistry approach utilizes a lipase enzyme as a biocatalyst.

Materials: Octanoic acid, phenol, immobilized lipase (e.g., from Rhizomucor miehei), and an

organic solvent (e.g., hexane).[1][11]

Procedure:

Combine octanoic acid, phenol, and the immobilized lipase in the chosen solvent in a

sealed vessel.

Incubate the mixture at a controlled temperature (e.g., 30-60°C) with constant agitation.

[11]

Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by

GC or TLC.

Once equilibrium is reached, or the desired conversion is achieved, filter off the

immobilized enzyme for reuse.
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Remove the solvent under reduced pressure to yield the crude phenyl octanoate.

Purify the product as described in the chemical synthesis method.

Characterization and Purity Analysis
a) Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for both qualitative and quantitative analysis of volatile

compounds like phenyl octanoate.[1]

Sample Preparation: Dilute a small amount of the synthesized phenyl octanoate in a

suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

GC Conditions:

Column: A non-polar capillary column (e.g., DB-5ms).

Injector Temperature: 250°C.

Oven Program: Start at a suitable initial temperature (e.g., 100°C), hold for a few minutes,

then ramp up to a final temperature (e.g., 280°C) at a controlled rate (e.g., 10°C/min).

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from a suitable m/z range (e.g., 40-400 amu).

Data Analysis: The retention time from the gas chromatogram helps in identifying the

compound, while the mass spectrum provides a unique fragmentation pattern for structural

confirmation. The molecular ion peak should be observed at m/z 220.31.[1] Characteristic

fragments may include the phenyl cation (m/z 77) and fragments from the octanoyl chain.[1]

b) Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H and ¹³C NMR spectroscopy are used to elucidate the molecular structure.

Sample Preparation: Dissolve the sample in a deuterated solvent (e.g., CDCl₃).

¹H NMR: Expected signals include those for the aliphatic protons of the octanoate chain and

the aromatic protons of the phenyl ring.[1]

¹³C NMR: Distinct signals for the carbonyl carbon of the ester group (around δ 170 ppm), the

methylene carbons of the octanoate chain, and the aromatic carbons of the phenyl ring are

expected.[1]

c) Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Sample Preparation: The sample can be analyzed as a thin film on a salt plate (for liquids) or

as a KBr pellet (for solids).

Expected Absorptions:

A strong carbonyl (C=O) stretching vibration for the ester group around 1720-1740 cm⁻¹.

[1]

C-O stretching vibrations for the ester linkage in the 1100-1300 cm⁻¹ region.[1]

Aromatic C-H stretching vibrations above 3000 cm⁻¹.[1]

Aliphatic C-H stretching vibrations from the octanoate chain in the 2850-2960 cm⁻¹ range.

[1]

Biological Activity
While extensive biological data for phenyl octanoate is not readily available in the public

domain, related compounds such as phenyl benzoate have been investigated. Phenyl

benzoate has been identified as a chloride transport blocker and can inhibit Cl⁻-dependent

glutamate accumulation into vesicles.[12] Given the structural similarity, it is plausible that

phenyl octanoate may exhibit similar or other biological activities. Phenolic compounds, in

general, are known for a wide range of biological effects, including antimicrobial, antioxidant,
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and anti-inflammatory properties.[13][14][15] Further research is warranted to explore the

specific biological profile of phenyl octanoate.

Visualizations
General experimental workflow for the synthesis and analysis of phenyl octanoate.

Decision matrix for selecting a phenyl ester based on desired properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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